Cas no 1000018-13-2 (Methyl 2-amino-5-bromo-4-isopropylbenzoate)

Methyl 2-amino-5-bromo-4-isopropylbenzoate structure
1000018-13-2 structure
Product Name:Methyl 2-amino-5-bromo-4-isopropylbenzoate
CAS No:1000018-13-2
MF:C11H14BrNO2
MW:272.138362407684
CID:1025413
PubChem ID:329767700
Update Time:2025-04-20

Methyl 2-amino-5-bromo-4-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-bromo-4-isopropylbenzoate
    • 2-Amino-5-bromo-4-isopropylbenzoic acid methyl ester
    • 5-Bromo-4-Isopropyl-2-Amino Benzoic Methyl Ester
    • Methyl2-amino-5-bromo-4-isopropylbenzoate
    • A800001
    • 2-amino-5-bromo-4-propan-2-ylbenzoic acid methyl ester
    • SCHEMBL22662604
    • F11962
    • Methyl 2-amino-5-bromo-4-isopropylbenzoate, 98%
    • DTXSID00650009
    • AMY720
    • methyl 2-azanyl-5-bromanyl-4-propan-2-yl-benzoate
    • CS-0119939
    • Benzoic acid, 2-amino-5-bromo-4-(1-methylethyl)-, methyl ester
    • 2-Amino-5-bromo-4-isopropylbenzoicacid methyl ester
    • Methyl 2-amino-5-bromo-4-(propan-2-yl)benzoate
    • DB-003991
    • 1000018-13-2
    • Methyl-2-amino-5-bromo-4-isopropyl benzoate
    • MFCD09864815
    • methyl 2-amino-5-bromo-4-propan-2-ylbenzoate
    • A856980
    • AKOS015917568
    • AS-71362
    • SY106994
    • MDL: MFCD09864815
    • Inchi: 1S/C11H14BrNO2/c1-6(2)7-5-10(13)8(4-9(7)12)11(14)15-3/h4-6H,13H2,1-3H3
    • InChI Key: DXRFEGRLPOBRKX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=C(C=C1C(C)C)N

Computed Properties

  • Exact Mass: 271.02082
  • Monoisotopic Mass: 271.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Melting Point: 74-77 °C
  • PSA: 52.32

Methyl 2-amino-5-bromo-4-isopropylbenzoate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

Methyl 2-amino-5-bromo-4-isopropylbenzoate Pricemore >>

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